Cas no 2229290-76-8 (1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one)

1-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro-methylpyrimidine core coupled with a difluoroacetyl group, offering reactivity for further functionalization. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The chloro substituent at the 2-position provides a handle for nucleophilic substitution reactions, enabling diverse derivatization. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors or herbicides. Its well-defined purity and stability under standard conditions make it suitable for research and industrial-scale applications.
1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one structure
2229290-76-8 structure
Product Name:1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one
CAS No:2229290-76-8
MF:C7H5ClF2N2O
MW:206.577207326889
CID:6219714
PubChem ID:165944972
Update Time:2025-05-19

1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one
    • EN300-1960671
    • 2229290-76-8
    • Inchi: 1S/C7H5ClF2N2O/c1-3-2-4(5(13)6(9)10)12-7(8)11-3/h2,6H,1H3
    • InChI Key: ZSACMKXKLFWUCG-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C)=CC(C(C(F)F)=O)=N1

Computed Properties

  • Exact Mass: 206.0058468g/mol
  • Monoisotopic Mass: 206.0058468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.8Ų

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Additional information on 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229290-76-8)

1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229290-76-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyrimidine family, which is known for its diverse applications in medicinal chemistry and material science. The presence of both chloro and difluoro functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one is C7H5ClF2N2O, with a molecular weight of approximately 206.58 g/mol. Its unique structural features, including the 2-chloro-6-methylpyrimidin-4-yl moiety and the 2,2-difluoroethan-1-one group, contribute to its reactivity and potential applications. Researchers are particularly interested in this compound due to its role as a building block in the synthesis of novel drugs and agrochemicals.

One of the key areas where 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one is being explored is in the development of antiviral and anticancer agents. Pyrimidine derivatives are well-known for their biological activity, and the introduction of fluorine atoms often enhances their pharmacokinetic properties. Recent studies have highlighted the potential of fluorinated pyrimidines in targeting specific enzymes or pathways involved in disease progression.

In addition to its pharmaceutical applications, CAS No. 2229290-76-8 is also being investigated for its use in agrochemicals. The compound's structural motifs are commonly found in herbicides and fungicides, where they contribute to the efficacy and selectivity of these products. With the growing demand for sustainable agriculture, researchers are focusing on developing new agrochemicals that are both effective and environmentally friendly.

The synthesis of 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one typically involves multi-step reactions, starting from readily available pyrimidine precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve the yield and purity of the final product. These innovations are crucial for scaling up production and meeting the demands of industrial applications.

From a market perspective, the demand for fluorinated pyrimidine derivatives is on the rise, driven by their expanding applications in drug discovery and crop protection. Companies specializing in fine chemicals and custom synthesis are actively offering CAS No. 2229290-76-8 to meet the needs of research institutions and pharmaceutical developers. The compound's versatility and potential for further functionalization make it a valuable asset in the chemical industry.

For researchers and professionals looking to work with 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one, it is essential to consider its handling and storage requirements. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safety. Detailed analytical data, including NMR and HPLC profiles, are typically provided by suppliers to confirm the compound's identity and purity.

In conclusion, 1-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229290-76-8) represents a promising compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions for healthcare and agriculture. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in future advancements.

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